2-[(Tetrahydrofuran-2-ylmethyl)amino]-nicotinonitrile

• IUPAC Name: 2-(oxolan-2-ylmethylamino)pyridine-3-carbonitrile
• InChI: InChI=1S/C11H13N3O/c12-7-9-3-1-5-13-11(9)14-8-10-4-2-6-15-10/h1,3,5,10H,2,4,6,8H2,(H,13,14)
• InChI Key: SKBDSWDRUSXYAW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC2=C(C=CC=N2)C#N
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol
• CAS No.: 945298-35-1

Description

2-[(Tetrahydrofuran-2-ylmethyl)amino]-nicotinonitrile is a useful research compound. Its molecular formula is C11H13N3O and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methodologies

• Multi-component Synthesis in Aqueous Medium : An efficient single-pot strategy for synthesizing 2-amino nicotinonitrile derivatives using a multi-component reaction has been developed. This involves arylaldehydes, methylketones, malononitrile, and ammonium acetate, using tetrabutyl ammonium bromide as a catalyst in an aqueous medium (Kurumurthy et al., 2015).

• Ultrasound Assisted MCR : A method involving ultrasound-assisted multi-component reaction (MCR) for synthesizing 2-amino-4,6-disubstituted nicotinonitrile derivatives has been established. This method uses Amberlyst-15 in MeCN under mild conditions, and it has shown potential in identifying inhibitors of SIRT1 (Challa et al., 2021).

• Microwave-assisted Solvent-free Synthesis : An efficient method for synthesizing novel 2-amino-4-(2-oxo-2H-chromen-3-yl)nicotinonitriles under solvent-free conditions has been developed. This approach is facilitated by microwave irradiation, resulting in excellent yields (Srikrishna & Dubey, 2018).

Biological and Chemical Applications

• Antimicrobial Activity : Certain 2-amino nicotinonitrile derivatives have been synthesized and assessed for their antimicrobial activities. These compounds have shown varying degrees of effectiveness against bacteria and fungi (Behalo, 2008); (Roshan, 2018).

• Inhibition of Corrosion : Nicotinonitriles, including derivatives of 2-amino nicotinonitrile, have been investigated as corrosion inhibitors for metals in acidic environments. They demonstrate significant inhibition efficiencies, highlighting their potential in industrial applications (Singh et al., 2016).

• Fluorescence ‘On–Off’ Molecular Switch : Certain 2-aminopyridine-based fluorescent compounds, derivatives of 2-amino nicotinonitrile, have been found effective as chemosensors for the detection of metal ions like Fe3+ and Hg2+ (Koner et al., 2012).

Material Science Applications

• Synthesis of New Class of NLO Materials : Nicotinonitrile derivatives have been synthesized as a new class of nonlinear optical (NLO) materials. These include diverse derivatives like 4,6-diaryl-2-(pyrrolidin-1-yl)-nicotinonitriles, highlighting their potential in the field of materials science (Raghukumar et al., 2003).

Safety and Hazards

• Caution : The compound may cause serious eye damage, severe skin burns, and harm if inhaled or swallowed .